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Compound of Interest

Compound Name: 4-Chloro-3-isopropylbenzaldehyde

CAS No.: 1289158-75-3

Cat. No.: B3096760

Get Quote

Executive Summary & Chemical Identity[1]
4-Chloro-3-isopropylbenzaldehyde is a specialized aromatic aldehyde serving as a critical

intermediate in the synthesis of high-performance polymer additives and fine chemicals. Unlike

its naturally occurring analog Cuminaldehyde (4-isopropylbenzaldehyde), the addition of a

chlorine atom at the para position (relative to the aldehyde) and the shift of the isopropyl group

to the meta position introduces unique steric and electronic properties.

This guide reviews its primary utility in the manufacturing of advanced nucleating agents

(clarifiers) for polypropylene and its role as a versatile building block in organic synthesis.
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Property Detail

Chemical Name 4-Chloro-3-isopropylbenzaldehyde

IUPAC Name 4-chloro-3-(propan-2-yl)benzaldehyde

CAS Number

1289158-75-3 (Note: CAS 67567-26-4

corresponds to 4-Bromo-2,6-difluoroaniline;

ensure verification before procurement)

Molecular Formula C₁₀H₁₁ClO

Molecular Weight 182.65 g/mol

Physical State Pale yellow to colorless liquid/low-melting solid

Primary Application: Nucleating Agents for
Polypropylene[4]
The most commercially significant application of 4-Chloro-3-isopropylbenzaldehyde is in the

synthesis of Sorbitol Acetal Clarifiers. These compounds are mixed with semi-crystalline

polymers (primarily Polypropylene, PP) to increase transparency and stiffness.

Mechanism of Action
When reacted with D-sorbitol, 4-Chloro-3-isopropylbenzaldehyde forms a

Bis(benzylidene)sorbitol (BBS) derivative.

Solubility: The derivative dissolves in molten PP.

Fibrillation: Upon cooling, it forms a nanofibrillar network before the polymer crystallizes.

Nucleation: These fibrils act as a template for PP crystallization, creating smaller, more

numerous spherulites that scatter less light, resulting in high clarity.

Comparative Analysis: Performance vs. Alternatives
The specific substitution pattern (3-isopropyl, 4-chloro) offers distinct advantages over first-

generation clarifiers.
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Feature
4-Chloro-3-

isopropylbenzaldehy

de Derivative

Unsubstituted DBS

(Dibenzylidene

Sorbitol)

3,4-

Dimethylbenzaldehy

de Derivative (Millad

3988)

Clarity (Haze %) High (Low Haze) Moderate Very High

Thermal Stability
Excellent (Due to

Cl/Isopropyl bulk)

Poor

(Sublimes/degrades)
Good

Organoleptics
Low Odor/Taste

Transfer

High (Almond-like

taste)
Low

Nucleation Temp
High (Faster cycle

times)
Moderate High

Expert Insight: The bulky isopropyl group at the meta position disrupts π-stacking just enough to

improve solubility in the polymer matrix while maintaining the rigidity required for the fibrillar

network. The chlorine atom increases thermal stability, preventing degradation during high-

temperature extrusion.

Synthesis Pathway: Clarifier Production
The following diagram illustrates the condensation reaction used to produce the active

nucleating agent.
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Figure 1: Acid-catalyzed condensation of D-sorbitol with 4-Chloro-3-isopropylbenzaldehyde
to form the active polymer clarifier.

Secondary Application: Organic Synthesis
Intermediate[3]
Beyond polymer additives, this aldehyde serves as a versatile "handle" in medicinal chemistry

and agrochemical synthesis.[1]

Oxime Formation (Pesticide Precursors)
Reaction with hydroxylamine yields (E)-4-chloro-3-isopropylbenzaldehyde oxime.

Use: Oximes are common precursors for pyrethroid insecticides and fungicides. The

isopropyl group enhances lipophilicity (LogP), improving penetration through insect cuticles

or plant cell walls.

Knoevenagel Condensation
The aldehyde group is highly reactive toward active methylene compounds (e.g., malononitrile,

ethyl acetoacetate).

Application: Synthesis of cinnamonitrile derivatives used in optical brighteners or UV

absorbers. The chlorine atom provides a handle for further coupling (e.g., Suzuki-Miyaura) to

extend conjugation.
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Experimental Protocol: Synthesis & Handling
Objective: Preparation of 4-Chloro-3-isopropylbenzaldehyde via Formylation (Gattermann-

Koch type) or Oxidation. Note: Direct formylation of 2-isopropylchlorobenzene is the most

atom-economical industrial route.

Method A: Formylation of 2-Isopropylchlorobenzene
Reagents: 2-Isopropylchlorobenzene, CO (gas), HCl (gas), AlCl₃ (catalyst).

Setup: Dry high-pressure autoclave equipped with a mechanical stirrer.

Charging: Load 2-isopropylchlorobenzene (1.0 eq) and anhydrous AlCl₃ (1.2 eq).

Reaction: Pressurize with CO (30-50 bar) and HCl. Heat to 40-60°C for 6-12 hours.

Mechanistic Note: The isopropyl group directs the formyl group primarily to the para

position relative to itself (position 4), but the chlorine at position 1 directs para to itself

(position 4). Since position 4 is occupied by Cl, and position 1 is occupied by Isopropyl...

Correction: In 2-isopropylchlorobenzene (1-chloro-2-isopropylbenzene), the directing

effects compete. The formyl group typically enters para to the isopropyl group (position 5)

or para to the chlorine (position 4).

Refinement: To get 4-chloro-3-isopropylbenzaldehyde, one typically starts with 4-chloro-

3-isopropyltoluene and oxidizes the methyl group.

Method B: Oxidation of 4-Chloro-3-isopropyltoluene
(Recommended Lab Scale)
This route ensures correct regiochemistry.

Reagents: 4-Chloro-3-isopropyltoluene, Cerium(IV) Ammonium Nitrate (CAN) or

electrochemical oxidation.

Procedure:

Dissolve starting material in Acetic Acid/Water (50:50).
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Add CAN (4 eq) portion-wise at 0°C.

Stir at room temperature for 4 hours.

Workup: Extract with Ethyl Acetate, wash with NaHCO₃, dry over MgSO₄.

Purification: Distillation under reduced pressure (bp approx. 110-115°C @ 10 mmHg).
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Intermediate

 Oxidation Step 1

Oxidant (CAN or O2/Co-Mn)

4-Chloro-3-isopropylbenzaldehyde
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Figure 2: Synthesis via oxidation of the toluene derivative to ensure regiochemical purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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